4-Aminopicolinamide

• IUPAC Name: 4-aminopyridine-2-carboxamide
• InChI: InChI=1S/C6H7N3O/c7-4-1-2-9-5(3-4)6(8)10/h1-3H,(H2,7,9)(H2,8,10)
• InChI Key: QKNCZYUYGMWQPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1N)C(=O)N
• Molecular Formula: C6H7N3O
• DSSTOX Substance ID: DTXSID40630860
• Molecular Weight: 137.14 g/mol
• CAS No.: 100137-47-1

Description

4-Aminopicolinamide is a useful research compound. Its molecular formula is C6H7N3O and its molecular weight is 137.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Cancer Treatment : Derivatives of 4-Aminopicolinamide, such as 4-(4-aminophenoxy)-N-propylpicolinamide, are being investigated as intermediates in the synthesis of targeted cancer treatments. These derivatives have shown potential for curative effects with fewer side-effects (Xiong et al., 2018). Additionally, novel derivatives like 4-(4-formamidophenylamino)-N-methylpicolinamide have demonstrated potential as antitumor agents, inhibiting cancer cell proliferation and suppressing angiogenesis and apoptosis (Meng et al., 2021).

• Kinase Inhibition and Anticancer Activity : 4-aminoquinazoline derivatives have been developed as kinase inhibitors and anticancer agents, targeting specific types of cancer like lung, breast, colon, and prostate (Das & Hong, 2019).

• Antimalarial Applications : 4-aminoquinoline (4AQ) compounds, including chloroquine and hydroxychloroquine, have shown promise as effective antimalarial drugs. These are being developed to combat chloroquine-resistant Plasmodium falciparum (O’Neill et al., 2006). Moreover, the polypharmacology of these drugs indicates potential for treating malaria, cancer, and tuberculosis (Nandi et al., 2023).

• Analgesic Properties : 4-aminoquinolines have been identified as novel analgesics with distinct properties from mu-opioid agonists, offering alternatives to opioids (Shinkai et al., 2000).

• Alzheimer's Disease Treatment : New multifunctional agents based on 4-Amino-2,3-polymethylenequinoline and butylated hydroxytoluene have shown potential for Alzheimer's disease treatment and prevention (Makhaeva et al., 2020).

• Electrochemical Sensor Applications : Electrochemical sensors offer quick and sensitive analysis for 4-aminoquinoline drugs in biological and environmental samples, demonstrating their potential in analytical chemistry (Matrouf et al., 2022).

• Rheumatoid Arthritis and Autoimmune Diseases : 4-aminoquinoline-3-carboxamide derivatives have been identified as potent reversible Bruton's Tyrosine Kinase (BTK) inhibitors, showing potential for treating rheumatoid arthritis and other autoimmune diseases (Yao et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Mechanism of Action

Target of Action

4-Aminopicolinamide is structurally related to UK-2A and antimycin-A, and it binds into the Qi-site in the bc1 complex . The bc1 complex is a crucial component of the electron transport chain in mitochondria and bacteria, playing a vital role in cellular respiration .

Mode of Action

The detailed binding mode of this compound remains unknown . It’s known that the compound interacts with the qi-site in the bc1 complex . This interaction likely disrupts the normal function of the electron transport chain, leading to changes in cellular respiration .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the electron transport chain, specifically at the level of the bc1 complex . By binding to the Qi-site in the bc1 complex, this compound can disrupt the normal flow of electrons through the chain . This disruption can have downstream effects on ATP production and other cellular processes dependent on the electron transport chain .

Pharmacokinetics

It’s known that the compound has high gastrointestinal absorption .

Result of Action

The primary result of this compound’s action is the disruption of the electron transport chain via its interaction with the bc1 complex . This disruption can lead to changes in cellular respiration and ATP production .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability and efficacy may be affected by factors such as pH, temperature, and the presence of other compounds .

Synthesis routes and methods

Procedure details

99A was hydrogenated in MeOH with 10% Pd/C (40 mg) with a hydrogen balloon for 8 h. The Pd/C was removed by filtration. The filtrate was condensed to give 99B (80 mg, 87% yield). 1H NMR (400 MHz, Methanol-d4) δ ppm 6.65 (dd, J=5.71, 2.64 Hz, 1H) 7.27 (d, J=2.20 Hz, 1H) 8.03 (d, J=5.71 Hz, 1H).